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Compound of Interest

Compound Name: 4'-Hydroxy-2,4-dimethoxychalcone

Cat. No.: B161377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4'-Hydroxy-2,4-dimethoxychalcone (CAS No.: 151135-64-7).

Adherence to these guidelines is critical to ensure personal safety and environmental

protection.

Hazard Identification and Personal Protective Equipment
(PPE)
4'-Hydroxy-2,4-dimethoxychalcone is classified as harmful if swallowed and very toxic to

aquatic life with long-lasting effects[1]. Therefore, stringent adherence to PPE protocols is

mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye Protection
Safety goggles with side-

shields

Protects eyes from dust and

potential splashes.

Hand Protection Protective gloves (e.g., Nitrile)
Prevents skin contact with the

chemical.

Body Protection
Impervious clothing (e.g.,

laboratory coat)

Protects skin from accidental

spills.

Respiratory Protection
A suitable respirator (use in

well-ventilated areas)

Avoids inhalation of dust or

aerosols, especially when

handling the powder form[1].

Safe Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the compound and ensure a

safe laboratory environment.

Operational Plan: Step-by-Step Handling Procedure

Preparation:

Ensure a designated and well-ventilated area, preferably a chemical fume hood, is used

for handling.

Verify that a safety shower and an eye-wash station are readily accessible[1].

Gather all necessary PPE as specified in Table 1 and inspect for any damage.

Prepare all necessary equipment (spatulas, weighing paper, glassware, etc.) within the

designated handling area.

Handling the Compound:

Don the appropriate PPE before opening the container.

To avoid generating dust, handle the solid form of the compound with care.
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If creating a solution, slowly add the compound to the solvent to prevent splashing.

Avoid all direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the handling area[1].

Storage:

Keep the container tightly sealed in a cool, dry, and well-ventilated area[1].

Store away from direct sunlight and sources of ignition[1].

For long-term stability, store the powder at -20°C and solutions at -80°C[1][2].

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures

If Swallowed: Call a POISON CENTER or doctor immediately if you feel unwell. Rinse mouth

with water[1].

Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if

present. Seek prompt medical attention[1].

Skin Contact: Rinse the affected skin thoroughly with large amounts of water. Remove

contaminated clothing and shoes and seek medical advice[1].

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.

Spill Response

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.

Wear full personal protective equipment as outlined in Table 1[1].
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For liquid spills, absorb with a finely-powdered liquid-binding material (e.g., diatomite)[1].

For solid spills, carefully sweep up the material, avoiding dust formation.

Decontaminate the spill area and equipment by scrubbing with alcohol[1].

Collect all contaminated materials in a sealed container for proper disposal[1].

Disposal Plan
Dispose of 4'-Hydroxy-2,4-dimethoxychalcone and its containers in accordance with local,

state, and federal regulations. This compound is very toxic to aquatic life, and release into the

environment must be avoided[1].

Step-by-Step Disposal Procedure

Waste Collection:

Collect all waste material (excess compound, contaminated PPE, and cleaning materials)

in a designated, clearly labeled, and sealed hazardous waste container.

Waste Segregation:

Do not mix this waste with other chemical waste streams unless compatibility is confirmed.

Disposal:

Dispose of the contents and the container at an approved waste disposal plant[1].

Do not dispose of down the drain or in general trash.

Chemical and Physical Properties
A summary of the key physical and chemical properties is provided for logistical planning.

Table 2: Physical and Chemical Properties of 4'-Hydroxy-2,4-dimethoxychalcone
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Property Value

Molecular Formula C₁₇H₁₆O₄

Molecular Weight 284.31 g/mol [1][2]

Appearance Yellow Crystalline Solid

Purity 99.76%[2]

Melting Point 100 - 102 °C / 212 - 215.6 °F[3]

Visual Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for safely handling 4'-
Hydroxy-2,4-dimethoxychalcone from initial preparation to final disposal.
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Caption: Workflow for safe handling of 4'-Hydroxy-2,4-dimethoxychalcone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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